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Compound of Interest

Compound Name: N-cyclohexyl-2-nitrobenzamide

CAS No.: 1780-21-8

Cat. No.: B11981902

Get Quote

Application Note: Strategic Utilization of N-Cyclohexyl-2-nitrobenzamide in Heterocyclic

Pharmaceutical Synthesis

Abstract
This technical guide outlines the optimized protocols for utilizing N-cyclohexyl-2-
nitrobenzamide (CAS 1780-21-8) as a high-value intermediate in drug discovery. While stable

as a nitro-aromatic, its primary utility lies in its role as a "masked" precursor for 3-cyclohexyl-

4(3H)-quinazolinones—a privileged scaffold in medicinal chemistry associated with analgesic,

anti-inflammatory, and anticancer activities. This document details the chemoselective

reduction of the nitro moiety and the subsequent cyclocondensation strategies required to

access the quinazolinone core.[1]

Chemical Profile & Strategic Utility
N-cyclohexyl-2-nitrobenzamide serves as a robust platform molecule. Its stability allows for

long-term storage, while the ortho-nitro positioning provides a pre-organized architecture for

intramolecular cyclization post-reduction.
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Table 1: Physicochemical Specifications
Property Specification Notes

IUPAC Name N-cyclohexyl-2-nitrobenzamide

CAS Number 1780-21-8

Molecular Formula

Molecular Weight 248.28 g/mol

Appearance Yellow crystalline solid
Distinct from the white amine

product

Melting Point 156–157 °C Sharp melt indicates purity

Solubility
Soluble in DMSO, DMF, hot

EtOH

Limited water solubility (<0.1

mg/mL)

Hazards
Irritant (Skin/Eye), Acute Tox.

[2][3][4][5][6][7]

Warning: Nitro-reductions are

exothermic

Critical Workflow 1: Chemoselective Reduction
The conversion of the nitro group (

) to the amine (

) is the "gateway" reaction. The objective is to effect this reduction without hydrogenating the
aromatic ring or hydrolyzing the amide bond.

Methodology: Catalytic Hydrogenation (Pd/C) Rationale: While Fe/HCl (Bechamp) or Zn/

are viable, catalytic hydrogenation offers the cleanest workup for pharmaceutical intermediates,
minimizing metal waste.

Protocol A: Low-Pressure Hydrogenation
Reagents:

Substrate: N-cyclohexyl-2-nitrobenzamide (10 mmol, 2.48 g)
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Catalyst: 10% Palladium on Carbon (Pd/C), 50% wet (0.25 g)

Solvent: Methanol (MeOH) or Ethanol (EtOH), HPLC grade (50 mL)

Hydrogen Source:

balloon or hydrogenator (1–3 atm)

Step-by-Step Procedure:

Dissolution: In a 250 mL round-bottom flask (or hydrogenation vessel), dissolve the substrate

in MeOH. Slight warming (

) may be required for complete dissolution.

Inerting: Carefully add the Pd/C catalyst. Safety Note: Pd/C is pyrophoric when dry. Add it to

the wet solvent or use a water-wet paste. Purge the vessel with Nitrogen (

) for 5 minutes.

Hydrogenation: Switch the atmosphere to Hydrogen (

). Stir vigorously at Room Temperature (RT) to

.

Monitoring: The reaction is typically complete in 2–4 hours. Monitor by TLC (Mobile phase:

30% EtOAc/Hexane). The yellow starting material spot (

) should disappear, replaced by a lower, fluorescent amine spot.

Filtration: Purge with

. Filter the mixture through a Celite® pad to remove the catalyst. Wash the pad with 20 mL
MeOH.

Isolation: Concentrate the filtrate under reduced pressure. The product, 2-amino-N-

cyclohexylbenzamide, typically precipitates as a white/off-white solid.

Yield Expectation: >90%[1][8]
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Storage: Use immediately for cyclization or store under inert gas (amine is oxidation-

sensitive).

Critical Workflow 2: Heterocycle Construction
(Quinazolinone Synthesis)
Once reduced, the 2-aminobenzamide moiety acts as a dinucleophile. Reacting this

intermediate with a one-carbon donor yields the 3-cyclohexyl-4(3H)-quinazolinone core.

Methodology: Orthoester Cyclocondensation Rationale: This route is anhydrous and avoids the

oxidative steps required when using aldehydes, leading to higher purity profiles.

Protocol B: Cyclization with Triethyl Orthoformate
Reagents:

Intermediate: 2-amino-N-cyclohexylbenzamide (from Protocol A)

Reagent: Triethyl orthoformate (TEOF) (1.5 equivalents)

Catalyst: p-Toluenesulfonic acid (pTSA) (5 mol%)

Solvent: Ethanol (anhydrous) or Toluene

Step-by-Step Procedure:

Setup: Charge a reaction flask with the amino-amide intermediate and solvent (10 mL/g).

Addition: Add TEOF and the catalytic pTSA.

Reflux: Heat the mixture to reflux (

depending on solvent) for 3–6 hours.

Mechanism:[9][10] The amine condenses with TEOF to form an imidate, which undergoes

intramolecular attack by the amide nitrogen, releasing ethanol.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://scispace.com/pdf/synthesis-of-some-new-tricyclic-4-3h-quinazolinone-1l1o2ssv9c.pdf
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra06523a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11981902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup: Cool the reaction to RT. The quinazolinone product often crystallizes directly upon

cooling.

Purification: Filter the solid. If no precipitate forms, evaporate solvent and recrystallize from

EtOH/Water.

Visualizing the Synthetic Logic
The following diagrams illustrate the transformation pathway and the decision logic for

selecting the cyclization partner.

Alternative Cyclization

N-cyclohexyl-2-nitrobenzamide
(Precursor)

Reduction
(Pd/C, H2)

 -[O] 2-amino-N-cyclohexylbenzamide
(Nucleophilic Intermediate)
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Cyclization
(TEOF / pTSA)

 +1C Donor

Aldehydes (R-CHO) 3-cyclohexyl-4(3H)-quinazolinone
(Pharma Scaffold)

 -EtOH

Oxidant (e.g., I2, KMnO4) 2,3-Disubstituted

Click to download full resolution via product page

Figure 1: The synthetic pathway from nitrobenzamide precursor to the bioactive quinazolinone

scaffold, highlighting the critical intermediate stage.

Analytical Checkpoint
Parameter

Target Signal

Start Material IR: ~1530, 1350 cm-1 (NO2)
1H NMR: Deshielded Ar-H

Baseline

Reduced Intermediate IR: 3300-3400 cm-1 (NH2)
Loss of NO2 signals

Post-Protocol A

Final Scaffold 1H NMR: C2-H Singlet (~8.0 ppm)
Loss of NH2 broad peak

Post-Protocol B

Click to download full resolution via product page
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Figure 2: Analytical milestones for validating the reaction progress using IR and NMR

spectroscopy.

Analytical Validation Standards
To ensure the integrity of the intermediate before proceeding to cyclization, the following criteria

must be met:

IR Spectroscopy: Complete disappearance of the symmetric and asymmetric nitro stretches

(

and

). Appearance of primary amine doublets around

.

NMR:

Starting Material: Aromatic protons ortho to the nitro group are highly deshielded.

Intermediate: An upfield shift of aromatic protons and the appearance of a broad

exchangeable signal (

) around 4.0–6.0 ppm.

Final Quinazolinone: Appearance of a distinct singlet around 8.0–8.3 ppm (corresponding

to the C-2 proton of the quinazolinone ring) if TEOF is used.

References
Synthesis of Quinazolinones via 2-Aminobenzamides

Title: Synthesis and pharmacological evaluation of 3-cyclohexyl-2-substituted hydrazino-
3H-quinazolin-4-ones.
Source: Acta Pharmaceutica, 2009.

Link:11

Catalytic Hydrogenation Protocols

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://hrcak.srce.hr/file/50076
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11981902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Title: Process for the catalytic hydrogenation of arom
Source: European P

Link:5

Chemical Property Data

Title: N-cyclohexyl-2-nitrobenzamide | C13H16N2O3 | CID 9576069.
Source: PubChem Compound Summary.

Link:(Note: Link adjusted to specific CID for N-cyclohexyl-2-nitrobenzamide)

Green Chemistry Reductions (Zn/H2O)

Title: Zn/H2O-mediated tandem reductive cyclization of 2-(2-nitrophenyl)-1H-

benzo[d]imidazoles.[1][3]

Source: Organic & Biomolecular Chemistry.[4][9][12][13][14]

Link:3[2][9][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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and industry.
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